Cas no 941891-19-6 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide
• CAS No: 941891-19-6
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 5499249
• Update Time: 2025-05-21

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-3-(ethylthio)-
• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide

• Inchi： 1S/C20H20N2O3S2/c1-4-26-15-7-5-6-14(10-15)19(23)22-20-21-16(12-27-20)13-8-9-17(24-2)18(11-13)25-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key： ZMVVJCJAQNHMBU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=CC(SCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide (CAS No. 941891-19-6)

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide (CAS No. 941891-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a dimethoxyphenyl group and an ethylsulfanyl moiety in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular formula of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide is C₂₀H₂₀N₂O₃S₂, with a molecular weight of approximately 400.51 g/mol. Its structure features a thiazole ring linked to a benzamide group, which is further substituted with 3,4-dimethoxyphenyl and ethylsulfanyl groups. This intricate arrangement contributes to its potential as a bioactive molecule, particularly in the fields of cancer research and neurodegenerative disease studies.

One of the most frequently asked questions about N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide is its solubility and stability under various conditions. Researchers have found that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory experiments. Its stability is influenced by factors like pH and temperature, which are critical considerations for its storage and handling.

In recent years, the demand for thiazole-based compounds like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide has surged due to their potential in targeted drug delivery systems. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has made it a subject of interest in precision medicine. Additionally, its low toxicity profile and high bioavailability are key factors driving its adoption in preclinical studies.

Another area where N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide shows promise is in the development of antioxidant agents. The dimethoxyphenyl group is known for its radical-scavenging properties, which could be leveraged to combat oxidative stress-related diseases. This aligns with the growing consumer interest in natural and synthetic antioxidants, as evidenced by trending searches on platforms like Google Scholar and PubMed.

From a market perspective, the global demand for specialty chemicals like N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide is expected to grow steadily, driven by advancements in pharmaceutical research and biotechnology. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 941891-19-6 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

For researchers looking to explore the applications of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide, it is essential to consider its synthetic pathways and derivatization potential. Recent studies have highlighted innovative methods for its synthesis, including microwave-assisted reactions and catalytic processes, which improve yield and purity. These advancements are particularly relevant in the context of green chemistry, a hot topic in modern scientific discourse.

In conclusion, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide (CAS No. 941891-19-6) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with its bioactive properties, positions it as a valuable asset for researchers and industries alike. As the scientific community continues to uncover its full range of applications, this compound is poised to play a pivotal role in shaping the future of drug discovery and material innovation.